Sodium Cyanide

• CAS No.: 143-33-9
• Product Name: Sodium Cyanide
• Molecular Formula: NaCN; CNNa
• Molecular Weight: 49.007 g/mol
• IUPAC Name: sodium;cyanide
• Standard InChI: InChI=1S/CN.Na/c1-2;/q-1;+1
• Standard InChIKey: MNWBNISUBARLIT-UHFFFAOYSA-N
• Isomeric SMILES: [C-]#N.[Na+]
• SMILES: [C-]#N.[Na+]
• Canonical SMILES: [C-]#N.[Na+]
• Boiling Point: 2725 °F at 760 mm Hg (EPA, 1998); 1496 °C; 2725°F
• Colorform: White cubic crystals; WHITE SOLID IN FORM OF GRANULES, FLAKES, OR EGGS (RESEMBLING CHICKEN EGGS); White, granular or crystalline solid.
• Density: 1.6 at 77 °F (USCG, 1999); 1.595 g/cu cm @ 20 °C; 1.6 g/cm³; 1.60
• Flash Point: Not combustible (EPA, 1998)
• Melting Point: 1047 °F (EPA, 1998); 563 °C; 564 °C; 1047°F
• Physical Description: Sodium cyanide appears as a white crystalline solid, lump solid or powder. A deadly human poison by ingestion. Toxic by skin absorption through open wounds, by ingestion, and by inhalation of dust.; Sodium cyanide solution appears as a clear colorless aqueous solution.; DryPowder; DryPowder, OtherSolid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WHITE HYGROSCOPIC CRYSTALLINE POWDER WITH CHARACTERISTIC ODOUR. ODOURLESS WHEN DRY.; White, granular or crystalline solid with a faint, almond-like odor.; White crystalline or granular powder.
• Description: Sodium cyanide appears as a white crystalline solid, lump solid or powder. A deadly human poison by ingestion. Toxic by skin absorption through open wounds, by ingestion, and by inhalation of dust.; Sodium cyanide is a cyanide salt containing equal numbers of sodium cations and cyanide anions. It has a role as an EC 1.15.1.1 (superoxide dismutase) inhibitor. It is a cyanide salt, a one-carbon compound and a sodium salt.; Cyanide is usually found joined with other chemicals to form compounds. Examples of simple cyanide compounds are hydrogen cyanide, sodium cyanide and potassium cyanide. Certain bacteria, fungi, and algae can produce cyanide, and cyanide is found in a number of foods and plants. In certain plant foods, including almonds, millet sprouts, lima beans, soy, spinach, bamboo shoots, and cassava roots (which are a major source of food in tropical countries), cyanides occur naturally as part of sugars or other naturally-occurring compounds. However, the edible parts of plants that are eaten in the United States, including tapioca which is made from cassava roots, contain relatively low amounts of cyanide. Hydrogen cyanide is a colorless gas with a faint, bitter, almondlike odor. Sodium cyanide and potassium cyanide are both white solids with a bitter, almond-like odor in damp air. Cyanide and hydrogen cyanide are used in electroplating, metallurgy, organic chemicals production, photographic developing, manufacture of plastics, fumigation of ships, and some mining processes.
• Shelf Life: AQ SOLN ... RAPIDLY DECOMPOSES ON STANDING.; Aqueous solutions of sodium cyanide are slightly hydrolyzed (Kh= 2.5X10-5) at ordinary temperatures to produce hydrogen cyanide.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 48 G/100 CC WATER @ 10 °C; 82 G/100 CC WATER @ 35 °C; Slightly sol in alcohol; Solubility in water, g/l at 20 °C: 480-520 (freely soluble); (77°F): 58%
• Synonyms: Cyanasalt H; Cyanasalt S; Cymag; NSC 77379; Natrium Cyanide
• Vapor Pressure: 1 mm Hg at 1502.6 °F (EPA, 1998); 1 mm Hg @ 817 °C; 10 mm Hg @ 983 °C; Vapor pressure, kPa at 800 °C: 0.1; 0 mmHg (approx)
• PubChem Compound: 2724097
• Last Modified: Nov 19 2021